Cas no 23429-15-4 (1-(5-methyl-1,2-oxazol-3-yl)propan-2-one)
23429-15-4 structure
Product Name:1-(5-methyl-1,2-oxazol-3-yl)propan-2-one
CAS No:23429-15-4
MF:C7H9NO2
MW:139.151861906052
CID:252049
PubChem ID:45085573
Update Time:2025-08-05
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-(5-methyl-3-isoxazolyl)-
- 2-Propanone,(5-methyl-3-isoxazolyl)- (7CI)
- 1-(5-methyl-1,2-oxazol-3-yl)propan-2-one
- SCHEMBL15719546
- EN300-1852328
- 23429-15-4
- 2-Propanone, 1-(5-methyl-3-isoxazolyl)- (8CI)
- 1-(5-methylisoxazol-3-yl)propan-2-one
-
- Inchi: 1S/C7H9NO2/c1-5(9)3-7-4-6(2)10-8-7/h4H,3H2,1-2H3
- InChI Key: PEOJHNXHRAQXPT-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(CC(C)=O)=N1
Computed Properties
- Exact Mass: 139.06337
- Monoisotopic Mass: 139.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852328-1g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 1g |
$1214.0 | 2023-09-18 | ||
| Enamine | EN300-1852328-5g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 5g |
$3520.0 | 2023-09-18 | ||
| Enamine | EN300-1852328-10g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 10g |
$5221.0 | 2023-09-18 | ||
| Enamine | EN300-1852328-0.05g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 0.05g |
$1020.0 | 2023-09-18 | ||
| Enamine | EN300-1852328-0.1g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 0.1g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1852328-0.25g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 0.25g |
$1117.0 | 2023-09-18 | ||
| Enamine | EN300-1852328-0.5g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 0.5g |
$1165.0 | 2023-09-18 | ||
| Enamine | EN300-1852328-1.0g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 1g |
$1214.0 | 2023-05-26 | ||
| Enamine | EN300-1852328-2.5g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 2.5g |
$2379.0 | 2023-09-18 | ||
| Enamine | EN300-1852328-5.0g |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
23429-15-4 | 5g |
$3520.0 | 2023-05-26 |
1-(5-methyl-1,2-oxazol-3-yl)propan-2-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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